BENGHE Foundational & Exploratory
Check Availability & Pricing

A Comprehensive Technical Guide to the
Physicochemical Properties of 3-
Methylcyclohexanone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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CAS No.: 625-96-7
Cat. No.: B7771114

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylcyclohexanone (CAS No. 591-24-2), a substituted cyclic ketone, serves as a
versatile intermediate and building block in organic synthesis.[1] Its utility spans the
development of novel pharmaceutical agents and the synthesis of fine chemicals. A thorough
understanding of its physical and chemical properties is paramount for its effective application
in research and development. This guide provides a detailed overview of the key physical
constants of 3-methylcyclohexanone, methodologies for their determination, its spectroscopic
signature, and essential safety information. As 3-methylcyclohexanone is a chiral molecule,
existing as (R) and (S) enantiomers, this guide will also touch upon the properties of its
stereoisomers.[1][2]

Physicochemical Properties
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The physical characteristics of 3-methylcyclohexanone are crucial for its handling,

purification, and use in chemical reactions. These properties are summarized in the table

below.

Physical Property Value Source(s)

Boiling Point 169-170 °C [3]

Melting Point -73°C [3]

Density 0.914 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.446 [3]

Molecular Formula C7H120 [3]

Molecular Weight 112.17 g/mol [3]
Clear colorless to very slightly

Appearance o [5]
yellow liquid

B Insoluble in water; soluble in
Solubility [41[6]

alcohol, ether, and oils.

Vapor Pressure

1.5 mmHg at 25 °C

[6]

Flash Point

48 °C (118.4 °F) - closed cup

[7]

Experimental Determination of Physical Constants

Accurate determination of physical constants is fundamental to verifying the purity and identity

of a chemical substance. The following section outlines the standard laboratory protocols for

measuring the boiling and melting points of 3-methylcyclohexanone.

Boiling Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a

liquid. The principle behind this method is that the boiling point is reached when the vapor

pressure of the liquid equals the atmospheric pressure.

Experimental Workflow:

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.chemsynthesis.com/base/chemical-structure-15312.html
https://www.chemsynthesis.com/base/chemical-structure-15312.html
https://www.thegoodscentscompany.com/data/rw1108141.html
https://www.chemsynthesis.com/base/chemical-structure-15312.html
https://www.chemsynthesis.com/base/chemical-structure-15312.html
https://www.chemsynthesis.com/base/chemical-structure-15312.html
https://www.echemi.com/products/pid_Seven44659-3-methylcyclohexanone.html
https://www.thegoodscentscompany.com/data/rw1108141.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanone
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m38605
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination Workflow

Sample Preparation

1. Fill a small test tube with 2-3 mL of 3-methylcyclohexanone.

'

2. Place a capillary tube (sealed at one end) open-end-down into the test tube.

'

3. Attach the test tube to a thermometer.

Measurement

4. Immerse the assembly in a heated oil bath.

i

5. Heat the bath slowly and observe for a continuous stream of bubbles from the capillary.

i

6. Record the temperature when bubbling stops and the liquid enters the capillary.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Causality in Experimental Choices:
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e Slow Heating: A slow and steady heating rate ensures that the temperature of the liquid and
the thermometer are in thermal equilibrium, leading to an accurate reading.

» Continuous Bubble Stream: The initial stream of bubbles indicates that the air trapped in the
capillary tube is expanding and escaping. A continuous and rapid stream of bubbles from the
capillary tip signifies that the vapor pressure of the liquid is equal to the external pressure,
and the liquid is boiling.

o Temperature Reading upon Liquid Rise: The boiling point is recorded when the bubbling
ceases and the liquid begins to be drawn into the capillary tube. This is because at the
boiling point, the vapor pressure of the liquid equals the atmospheric pressure. As the
temperature drops slightly, the vapor pressure decreases, and the external pressure forces
the liquid into the capillary.

Melting Point Determination

Given that 3-methylcyclohexanone has a very low melting point (-73 °C), its determination
requires a specialized low-temperature apparatus. The general principle involves cooling the
sample until it solidifies and then slowly warming it to observe the temperature at which it melts.

Experimental Protocol:

o Sample Preparation: A small amount of liquid 3-methylcyclohexanone is placed in a
capillary tube.

o Cooling: The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone
or a cryostat).

o Observation: The sample is cooled until it completely solidifies.

o Heating: The cooling bath is allowed to warm up slowly, or the cryostat temperature is
gradually increased.

» Melting Point Range: The temperature at which the first drop of liquid appears and the
temperature at which the entire solid has melted are recorded. This range is the melting
point.
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Spectroscopic Characterization

Spectroscopic analysis is indispensable for the structural elucidation and identification of
organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy of 3-methylcyclohexanone in CDCIs provides characteristic signals
corresponding to the different protons in the molecule. The chemical shifts are influenced by
the electron-withdrawing effect of the carbonyl group and the position of the methyl group.[8]

Infrared (IR) Spectroscopy

The IR spectrum of 3-methylcyclohexanone is characterized by a strong absorption band
corresponding to the C=0 stretching vibration of the ketone, typically appearing around 1710
cm~1, Other significant peaks include those for C-H stretching and bending vibrations.[2]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 3-methylcyclohexanone shows a molecular
ion peak (M*) at m/z = 112, corresponding to its molecular weight. The fragmentation pattern
provides further structural information.[8]

Spectroscopic Data Acquisition Workflow:
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Spectroscopic Analysis Workflow

3-Methylcyclohexanone Sample
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Caption: General workflow for spectroscopic characterization.

Synthesis and Chirality

3-Methylcyclohexanone can be synthesized through various methods, including the partial
hydrogenation of m-cresol or the oxidation of methylcyclohexane.[1]

As a chiral molecule, 3-methylcyclohexanone exists as a pair of enantiomers: (R)-(+)-3-
methylcyclohexanone and (S)-(-)-3-methylcyclohexanone. These enantiomers have
identical physical properties such as boiling point and density, but they rotate plane-polarized
light in opposite directions. The specific rotation of (R)-(+)-3-methylcyclohexanone is reported
as [0]24/D +13.5° (neat). The synthesis of enantiomerically pure forms is of significant interest
in medicinal chemistry, as different enantiomers of a drug can have distinct pharmacological
activities.[9]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://en.wikipedia.org/wiki/Methylcyclohexanone
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://www.benchchem.com/product/b7771114/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-3-methylcyclohexanone
https://pubs.acs.org/doi/10.1021/jo00233a031
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety Information

3-Methylcyclohexanone is a flammable liquid and vapor.[7] It is also classified as causing skin
and serious eye irritation, and may cause respiratory irritation.[6]

GHS Hazard Statements:

H226: Flammable liquid and vapor|[6]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or a fume hood.

Conclusion

This technical guide has provided a comprehensive overview of the key physical constants,
analytical methodologies, spectroscopic characteristics, and safety considerations for 3-
methylcyclohexanone. A thorough understanding of these properties is essential for
researchers and professionals in drug development and other scientific fields to ensure its safe
and effective use in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b7771114?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

